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Compound of Interest

Compound Name:
6-Iodo-pyridine-2-carboxylic acid

methyl ester

Cat. No.: B1321557 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of 6-
Iodo-pyridine-2-carboxylic acid methyl ester. Due to the specialized nature of this

compound, some specific quantitative physical data is not readily available in publicly

accessible literature. However, this guide compiles the existing information and presents

standardized experimental protocols for the determination of these properties.

Core Physical Properties
While specific experimental values for melting point, boiling point, density, and solubility of 6-
Iodo-pyridine-2-carboxylic acid methyl ester are not extensively reported, the fundamental

molecular and known physical characteristics are summarized below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1321557?utm_src=pdf-interest
https://www.benchchem.com/product/b1321557?utm_src=pdf-body
https://www.benchchem.com/product/b1321557?utm_src=pdf-body
https://www.benchchem.com/product/b1321557?utm_src=pdf-body
https://www.benchchem.com/product/b1321557?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1321557?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C₇H₆INO₂ [1]

Molecular Weight 263.03 g/mol [1]

CAS Number 849830-15-5 [1]

Appearance Solid

Melting Point Data not available

Boiling Point Data not available

Density Data not available

Solubility Data not available

Experimental Protocols
For researchers synthesizing or working with 6-Iodo-pyridine-2-carboxylic acid methyl ester,
the following are detailed, standard methodologies for determining key physical properties.

Melting Point Determination
The melting point of a crystalline solid is a critical indicator of purity. A sharp melting range

typically signifies a pure compound, while a broad melting range often indicates the presence

of impurities.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)

Capillary tubes (sealed at one end)

Mortar and pestle

Spatula

Procedure:
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Ensure the sample of 6-Iodo-pyridine-2-carboxylic acid methyl ester is completely dry

and finely powdered. If necessary, gently grind the crystalline solid in a mortar.[2]

Pack a small amount of the powdered sample into the open end of a capillary tube to a

height of 2-3 mm. This can be achieved by tapping the sealed end of the capillary tube on a

hard surface.[3]

Place the capillary tube into the heating block of the melting point apparatus.

Heat the block rapidly to a temperature approximately 15-20 °C below the expected melting

point (if a preliminary rough measurement has been made).

Decrease the heating rate to 1-2 °C per minute to ensure thermal equilibrium between the

sample and the thermometer.[3]

Record the temperature at which the first drop of liquid appears (the beginning of the melting

range).

Continue heating slowly and record the temperature at which the last solid crystal melts (the

end of the melting range).[3]

The recorded melting range provides an indication of the sample's purity.

Solubility Determination
Determining the solubility of a compound in various solvents is essential for purification (e.g.,

recrystallization), analysis (e.g., chromatography), and formulation.

Apparatus:

Test tubes and rack

Vortex mixer or magnetic stirrer

Graduated pipettes or burette

Analytical balance

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b1321557?utm_src=pdf-body
https://uomus.edu.iq/img/lectures21/MUCLecture_2023_121237253.pdf
https://www.jove.com/v/10356/melting-point-determination-of-solid-organic-compounds
https://www.jove.com/v/10356/melting-point-determination-of-solid-organic-compounds
https://www.jove.com/v/10356/melting-point-determination-of-solid-organic-compounds
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1321557?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Procedure for Qualitative Solubility:

Place a small, accurately weighed amount of 6-Iodo-pyridine-2-carboxylic acid methyl
ester (e.g., 10 mg) into a series of test tubes.

To each test tube, add a small volume (e.g., 1 mL) of a different solvent (e.g., water, ethanol,

methanol, acetone, ethyl acetate, dichloromethane, hexane).

Vigorously agitate the mixture using a vortex mixer or magnetic stirrer for a set period (e.g.,

1-2 minutes).

Visually inspect the solution to determine if the solid has dissolved completely.

If the compound dissolves, it is considered soluble in that solvent under these conditions. If it

remains as a solid, it is considered insoluble.

Procedure for Quantitative Solubility:

Add a known mass of the compound to a test tube.

Incrementally add a known volume of the desired solvent from a burette while continuously

stirring.[4]

Continue adding the solvent until the solid is completely dissolved.[4]

The solubility can then be calculated and expressed in terms of mass per unit volume (e.g.,

mg/mL).

Characterization Workflow
The following diagram illustrates a general workflow for the synthesis and characterization of a

novel organic compound like 6-Iodo-pyridine-2-carboxylic acid methyl ester.
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Caption: General workflow for the synthesis and characterization of an organic compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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